3-Allyl-1-(2-methyl-4-nitrophenyl)pyridin-2(1H)-one

• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• IUPAC Name: 1-(2-methyl-4-nitrophenyl)-3-prop-2-enylpyridin-2-one
• InChI: InChI=1S/C15H14N2O3/c1-3-5-12-6-4-9-16(15(12)18)14-8-7-13(17(19)20)10-11(14)2/h3-4,6-10H,1,5H2,2H3
• InChI Key: FRSLASNVZFWMGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])N2C=CC=C(C2=O)CC=C

Description

3-Allyl-1-(2-methyl-4-nitrophenyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C15H14N2O3 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask which had been dried by heating, 1.50 g (4.85 mmol) of the compound from Example 12A, 1.44 g (9.46 mmol) of caesium fluoride and 0.56 g (0.48 mmol) of tetrakis-(triphenylphosphine)palladium(0) are initially charged in 30 ml of degassed THF. A solution of 2.04 g (12.1 mmol) of 2-allyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in 5 ml of degassed THF is added dropwise, and the mixture is heated at reflux overnight. The mixture is then diluted with dichloromethane, and water is added. After phase separation, the aqueous phase is extracted three times with dichloromethane. The combined organic phases are dried over sodium sulphate and concentrated. The product is purified by chromatography on silica gel, giving 1.18 g (62% of theory) of the title compound.